Cas no 2060063-64-9 (4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine)

• Product Name: 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine
• CAS No: 2060063-64-9
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD30476546
• CID: 5154198
• PubChem ID: 137701783
• Update Time: 2025-10-16

4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine Chemical and Physical Properties

Names and Identifiers

• CID 137701783
• 1H-1-Benzazepin-3-amine, 4-bromo-2,3,4,5-tetrahydro-
• 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine

• MDL： MFCD30476546
• Inchi： 1S/C10H13BrN2/c11-8-5-7-3-1-2-4-10(7)13-6-9(8)12/h1-4,8-9,13H,5-6,12H2
• InChI Key： XJLPHBUBBQNEPS-UHFFFAOYSA-N
• SMILES： N1C2=CC=CC=C2CC(Br)C(N)C1

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 364.6±42.0 °C(Predicted)
• pka: 8.45±0.40(Predicted)

Additional information on 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine

Professional Introduction to 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine (CAS No. 2060063-64-9)

4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2060063-64-9, belongs to the benzazepine class of heterocyclic aromatic compounds. Its unique structural properties make it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine consists of a benzazepine core substituted with a bromine atom at the 4-position and an amine group at the 3-position. This specific arrangement of functional groups imparts distinct chemical reactivity and biological activity, making it a versatile building block for medicinal chemists. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting neurological disorders. Benzazepine derivatives have shown promise in this regard due to their ability to modulate neurotransmitter systems. Specifically, 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine has been investigated for its potential role in treating conditions such as depression and anxiety. Preclinical studies have indicated that this compound may interact with serotonin and dopamine receptors, leading to effects that could alleviate symptoms associated with these disorders.

The synthesis of 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine involves multi-step organic reactions that require precise control over reaction conditions. The benzazepine scaffold is typically constructed through cyclization reactions of appropriate precursors, followed by functional group modifications to introduce the bromine and amine groups. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels necessary for pharmaceutical applications.

One of the most compelling aspects of 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine is its potential as a scaffold for drug discovery. Medicinal chemists have leveraged its structural features to design analogs with enhanced pharmacological properties. For instance, modifications at the 2-position or the nitrogen atoms can lead to compounds with improved binding affinity or selectivity for specific receptors. This flexibility makes it an indispensable tool in the quest for new treatments for neurological and psychiatric disorders.

The pharmacokinetic profile of 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-amine is another area of active investigation. Researchers are exploring how variations in its structure can influence its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding these parameters is crucial for optimizing drug candidates for clinical use. Computational modeling and experimental studies have been combined to predict and validate the pharmacokinetic behavior of this compound and its derivatives.

In conclusion, 4-bromo-2,3,4,5-tetrahydro-1H-1-benzazepin-3-am ine (CAS No. 2060063 -64 -9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable intermediate for synthesizing novel therapeutic agents. Ongoing research continues to uncover new possibilities for its application in treating neurological disorders and other diseases. As our understanding of molecular interactions deepens, compounds like this one will play an increasingly important role in developing next-generation medications.